3-Butylmorpholine

• CAS No.: 19856-79-2
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 3-butylmorpholine
• InChI: InChI=1S/C8H17NO/c1-2-3-4-8-7-10-6-5-9-8/h8-9H,2-7H2,1H3
• InChI Key: KXKXSYDPJSQSPP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1COCCN1

Description

3-Butylmorpholine is a morpholine derivative characterized by a six-membered heterocyclic ring containing one oxygen and one nitrogen atom, with a butyl group (-C₄H₉) substituted at the 3-position. Its molecular structure allows for versatile reactivity, particularly in nucleophilic substitutions or coordination chemistry, making it a valuable scaffold in synthetic and medicinal chemistry .

Comparison with Similar Compounds

The following sections compare 3-Butylmorpholine with structurally analogous compounds, focusing on substituent effects, physicochemical properties, and applications. Key analogs include 3-(3-Bromophenyl)morpholine, 3-Cyclobutyl-thiomorpholine 1,1-dioxide hydrochloride, and brominated morpholine derivatives (e.g., 3-bromo-4-chlorophenol analogs).

Structural and Substituent Analysis

Table 1: Structural Comparison of 3-Butylmorpholine and Analogs

Compound	Substituent	Ring Type	Molecular Weight (g/mol)	Key Functional Groups
3-Butylmorpholine	Butyl (-C₄H₉)	Morpholine	~157.25	Ether, amine
3-(3-Bromophenyl)morpholine	3-Bromophenyl	Morpholine	~268.13	Bromo, ether, amine
3-Cyclobutyl-thiomorpholine 1,1-dioxide	Cyclobutyl	Thiomorpholine	~237.75	Sulfone, thioether, amine
3-Bromo-4-chlorophenol	Bromo, chloro	Phenol	~207.45	Halogens, hydroxyl

Key Observations :

• Substituent Effects :
  • The butyl group in 3-Butylmorpholine enhances lipophilicity (logP ~1.8), favoring membrane permeability in drug design. In contrast, bromophenyl (logP ~2.5) and thiomorpholine derivatives (logP ~1.2) exhibit varied solubility profiles due to halogenated or sulfur-containing groups .
  • Thiomorpholine derivatives (e.g., 3-Cyclobutyl-thiomorpholine 1,1-dioxide) feature a sulfur atom replacing oxygen in the ring, increasing polarizability and altering hydrogen-bonding capacity .

• Reactivity :
  • Brominated analogs (e.g., 3-(3-Bromophenyl)morpholine) undergo Suzuki coupling or nucleophilic aromatic substitution, enabling diversification in medicinal chemistry. The butyl group in 3-Butylmorpholine is less reactive but stabilizes intermediates in alkylation reactions .

Physicochemical Properties

Table 2: Physicochemical Comparison

Compound	Melting Point (°C)	Boiling Point (°C)	Solubility (Water)	logP
3-Butylmorpholine	-15 to -10	210–215	Low	~1.8
3-(3-Bromophenyl)morpholine	85–90	320 (decomp.)	Insoluble	~2.5
3-Cyclobutyl-thiomorpholine 1,1-dioxide	150–155	290–300	Moderate (DMSO)	~1.2
3-Bromo-4-chlorophenol	45–50	220–225	Slightly soluble	~2.9

Notable Trends:

• Halogenated derivatives (e.g., bromophenyl or chloro-phenol) exhibit higher melting points and lower water solubility due to strong intermolecular halogen bonding .
• Thiomorpholine’s sulfone group improves solubility in polar aprotic solvents like DMSO, contrasting with 3-Butylmorpholine’s preference for organic solvents .